Cas no 2227742-37-0 ((1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol)
2227742-37-0 structure
Product Name:(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol
CAS No:2227742-37-0
MF:C10H15F3N2O
MW:236.234112977982
CID:5858754
PubChem ID:165782818
Update Time:2023-12-28
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol
- EN300-1958717
- 2227742-37-0
-
- Inchi: 1S/C10H15F3N2O/c1-9(2,3)7-5-6(15(4)14-7)8(16)10(11,12)13/h5,8,16H,1-4H3/t8-/m1/s1
- InChI Key: WHLZNBXXZQDXBN-MRVPVSSYSA-N
- SMILES: FC([C@@H](C1=CC(C(C)(C)C)=NN1C)O)(F)F
Computed Properties
- Exact Mass: 236.11364759g/mol
- Monoisotopic Mass: 236.11364759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38Ų
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1958717-1g |
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol |
2227742-37-0 | 1g |
$1485.0 | 2023-09-17 | ||
| Enamine | EN300-1958717-5g |
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol |
2227742-37-0 | 5g |
$4309.0 | 2023-09-17 | ||
| Enamine | EN300-1958717-10g |
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol |
2227742-37-0 | 10g |
$6390.0 | 2023-09-17 | ||
| Enamine | EN300-1958717-0.05g |
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol |
2227742-37-0 | 0.05g |
$1247.0 | 2023-09-17 | ||
| Enamine | EN300-1958717-0.1g |
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol |
2227742-37-0 | 0.1g |
$1307.0 | 2023-09-17 | ||
| Enamine | EN300-1958717-0.25g |
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol |
2227742-37-0 | 0.25g |
$1366.0 | 2023-09-17 | ||
| Enamine | EN300-1958717-0.5g |
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol |
2227742-37-0 | 0.5g |
$1426.0 | 2023-09-17 | ||
| Enamine | EN300-1958717-1.0g |
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol |
2227742-37-0 | 1g |
$1701.0 | 2023-05-31 | ||
| Enamine | EN300-1958717-2.5g |
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol |
2227742-37-0 | 2.5g |
$2912.0 | 2023-09-17 | ||
| Enamine | EN300-1958717-5.0g |
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol |
2227742-37-0 | 5g |
$4930.0 | 2023-05-31 |
(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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